Cas no 37859-29-3 (Phenol, 4-(2-benzothiazolylmethyl)-)
37859-29-3 structure
Product Name:Phenol, 4-(2-benzothiazolylmethyl)-
CAS No:37859-29-3
MF:C14H11NOS
MW:241.308242082596
CID:1486164
PubChem ID:43141406
Update Time:2025-04-21
Phenol, 4-(2-benzothiazolylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-benzothiazolylmethyl)-
- 4-Benzothiazol-2-ylmethyl-phenol
- SCHEMBL4319441
- CWLRLIVJCUGATD-UHFFFAOYSA-N
- 4-(2-Benzothiazolylmethyl)phenol
- DTXSID601301774
- 37859-29-3
-
- Inchi： 1S/C14H11NOS/c16-11-7-5-10(6-8-11)9-14-15-12-3-1-2-4-13(12)17-14/h1-8,16H,9H2
- InChI Key： CWLRLIVJCUGATD-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1CC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 241.05623
- Monoisotopic Mass: 241.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 33.12
Phenol, 4-(2-benzothiazolylmethyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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